![molecular formula C16H23ClN2O4S2 B2889634 3-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-2-methylbenzenesulfonamide CAS No. 2034224-94-5](/img/structure/B2889634.png)
3-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-2-methylbenzenesulfonamide
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Description
3-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H23ClN2O4S2 and its molecular weight is 406.94. The purity is usually 95%.
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Scientific Research Applications
Quantum Chemical and Molecular Dynamics Simulations
A study conducted by Kaya et al. (2016) investigated the adsorption and corrosion inhibition properties of piperidine derivatives on iron corrosion, utilizing quantum chemical calculations and molecular dynamics simulations. This research provides insights into the theoretical understanding of the compound's interaction with metal surfaces, potentially relevant for industrial applications in corrosion prevention (Kaya et al., 2016).
Structural Characterization for HIV-1 Inhibition
Research by Cheng De-ju (2015) focused on the synthesis and structural characterization of methylbenzenesulfonamide CCR5 antagonists, highlighting the compound's potential use in targeting preparations for the prevention of human HIV-1 infection. This study underscores the importance of structural analysis in developing new drug candidates (Cheng De-ju, 2015).
Investigation of Solid-State Properties
Pawlak et al. (2021) reported on the single-crystal X-ray and solid-state NMR characterization of AND-1184 and its hydrochloride form, revealing structural details pertinent to its potential application in dementia treatment. The comprehensive structural investigation provides a foundation for understanding the compound's behavior in solid-state, relevant for pharmaceutical formulation and development (Pawlak et al., 2021).
Properties
IUPAC Name |
3-chloro-N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23ClN2O4S2/c1-12-15(17)3-2-4-16(12)25(22,23)18-13-5-8-19(9-6-13)14-7-10-24(20,21)11-14/h2-4,13-14,18H,5-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUGJHEZOMVZQBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)S(=O)(=O)NC2CCN(CC2)C3CCS(=O)(=O)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23ClN2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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